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Compound of Interest

Compound Name: 3-Methylpentanal

Cat. No.: B096236

An In-depth Technical Guide on the Physical Properties of 3-Methylpentanal

This technical guide provides a detailed overview of the key physical properties of 3-
Methylpentanal, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in drug development who require precise data and
methodologies for handling this compound.

Core Physical Properties of 3-Methylpentanal

3-Methylpentanal is an organic compound classified as an aldehyde.[1] Its molecular formula
is C6H120.[1] Structurally, it consists of a five-carbon pentane chain with a methyl group on the
third carbon and a terminal aldehyde group.[1] It is a colorless liquid with a characteristic odor
and is used as an intermediate in the synthesis of pharmaceuticals and fragrances.[1][2]

Data Presentation

The boiling point and density of 3-Methylpentanal have been reported in various chemical
databases and publications. A summary of these values is presented below. It is important to
note that some of these values are estimates, which can account for the observed variations.
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Physical Property Reported Value Source Description
Boiling Point 123 °C at 760 mmHg Chemical Supplier Data[3]
117.63 °C Estimated Value[4]

127.00 °C Chemical Database[5]

121 °C Chemical Supplier Data[2]

Density 0.799 g/cm3 Chemical Supplier Data[3]
0.8079 g/cm3 Estimated Value[4]

0.8100 g/cm?3 Chemical Database[5]

0.913 g/lcm3 at 22 °C Chemical Supplier Data[2]

Experimental Protocols

Detailed experimental procedures for the determination of boiling point and density are crucial
for the accurate characterization of 3-Methylpentanal. The following protocols are based on
standard laboratory methods for organic compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For an aldehyde like 3-Methylpentanal, a standard distillation method is appropriate.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or water bath
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» Boiling chips

Procedure:

A sample of 3-Methylpentanal is placed in the distillation flask along with a few boiling chips
to ensure smooth boiling.

e The apparatus is assembled with the thermometer bulb positioned just below the side arm of
the distillation flask to accurately measure the temperature of the vapor.

e The flask is gently heated.

o The temperature is recorded when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point of the liquid at the
prevailing atmospheric pressure.

Determination of Density

The density of a liquid can be determined using several methods. The OECD Guideline for the

Testing of Chemicals, Test No. 109, outlines suitable methods such as the use of a hydrometer,
an oscillating densitometer, or a pycnometer.[1][3][4][5][6] The pycnometer method is described
below due to its high accuracy.

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Constant temperature water bath

Procedure:

e The empty, clean, and dry pycnometer is accurately weighed.

e The pycnometer is filled with 3-Methylpentanal, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is wiped from the outside.
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» The filled pycnometer is placed in a constant temperature water bath to allow the liquid to
reach thermal equilibrium.

e The pycnometer is removed from the bath, dried, and weighed again to determine the mass
of the 3-Methylpentanal.

e The process is repeated with a reference substance of known density (e.g., distilled water) to
calibrate the volume of the pycnometer.

e The density of 3-Methylpentanal is calculated by dividing the mass of the sample by the
calibrated volume of the pycnometer.

Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of the
physical properties of 3-Methylpentanal.
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Experimental Workflow: Physical Property Determination

Start: Obtain 3-Methylpentanal Sample

Sample Preparation
(Ensure Purity)

Set up Distillation Apparatus Calibrate & Weigh Pycnometer

Heat Sample & Record Boiling Temperature Measure Mass of Known Volume of Sample

Boiling Point Data

Density Data

Data Analysis & Comparison

End: Report Physical Properties
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Caption: Experimental workflow for determining the boiling point and density of 3-
Methylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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